Cas no 2680811-71-4 (3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid
• CAS No: 2680811-71-4
• MF: C₈H₇F₃N₂O₃S
• MW: 268.212990999222
• CID: 5650254
• PubChem ID: 165911361
• Update Time: 2025-10-31

3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282811
• 3-ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid
• 2680811-71-4
• 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C8H7F3N2O3S/c1-2-3-4(6(14)15)5(17-13-3)12-7(16)8(9,10)11/h2H2,1H3,(H,12,16)(H,14,15)
• InChI Key： DAPRUDBMILWIMX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(CC)=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 268.01294775g/mol
• Monoisotopic Mass: 268.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid

Research Brief on 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid (CAS: 2680811-71-4)

3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid (CAS: 2680811-71-4) is a novel thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroacetamido and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid involves a multi-step process that includes the condensation of ethyl 2-cyanoacetate with trifluoroacetic anhydride, followed by cyclization and functional group modifications. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluations. Researchers have also explored its structural analogs to identify key pharmacophores responsible for its bioactivity.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, its antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), has been reported. These findings suggest its potential as a lead compound for developing new anti-inflammatory and antimicrobial agents.

Recent preclinical evaluations have further highlighted the anticancer potential of 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid. Mechanistic studies indicate that it induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Its ability to selectively target cancer cells while sparing normal cells underscores its therapeutic advantage. However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical development.

In conclusion, 3-Ethyl-5-(2,2,2-trifluoroacetamido)-1,2-thiazole-4-carboxylic acid represents a promising candidate for drug development in multiple therapeutic areas. Its unique chemical structure and broad-spectrum bioactivity make it a valuable subject for ongoing research. Future studies should focus on optimizing its drug-like properties, exploring its combination therapies, and advancing it into clinical trials to fully realize its therapeutic potential.